Cas no 897396-10-0 (9-Benzyl-3,9-diazabicyclo[4.2.1]nonan-4-one)

• Product Name: 9-Benzyl-3,9-diazabicyclo[4.2.1]nonan-4-one
• CAS No: 897396-10-0
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD13196453
• CID: 844511
• PubChem ID: 45792750
• Update Time: 2025-04-19

9-Benzyl-3,9-diazabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 9-Benzyl-3,9-diazabicyclo[4.2.1]nonan-4-one
• 3,9-Diazabicyclo[4.2.1]nonan-4-one, 9-(phenylmethyl)-
• 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonan-4-one
• Acyclic Gu analog
• IZTSYUBBKNSBJC-UHFFFAOYSA-N
• 9-PHENYLMETHYL-3,9-DIAZABICYCLO[4.2.1]NONAN-4-ONE
• EN300-89090
• 897396-10-0
• DTXSID90672593
• SCHEMBL2302565
• F2147-1737
• AKOS016013261
• AB65745
• AT25154
• CS-0341496
• racemic 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonan-4-one

• MDL： MFCD13196453
• Inchi： 1S/C14H18N2O/c17-14-8-12-6-7-13(9-15-14)16(12)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,15,17)
• InChI Key： IZTSYUBBKNSBJC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(CN1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.14200
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.80620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines